Cas no 76893-85-1 ([4-[2,4,6-tri(propan-2-yl)benzoyl]phenyl]-[2,4,6-tri(propan-2-yl)phenyl]methanone)

• Product Name: [4-[2,4,6-tri(propan-2-yl)benzoyl]phenyl]-[2,4,6-tri(propan-2-yl)phenyl]methanone
• CAS No: 76893-85-1
• MF: C₃₈H₅₀O₂
• MW: 538.802411556244
• CID: 983013
• PubChem ID: 264882
• Update Time: 2025-04-20

[4-[2,4,6-tri(propan-2-yl)benzoyl]phenyl]-[2,4,6-tri(propan-2-yl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• [4-[2,4,6-tri(propan-2-yl)benzoyl]phenyl]-[2,4,6-tri(propan-2-yl)phenyl]methanone
• AG-K-59825; 1,4-Bis-(2,4,6-triisopropyl-benzoyl)-benzol; NSC100277; AC1L6CS1; benzene-1,4-diylbis{[2,4,6-tri(propan-2-yl)phenyl]methanone}; 1,4-bis-(2,4,6-triisopropyl-benzoyl)-benzene; CTK5E3548; AR-1H8380; AC1Q5CZH;
• 76893-85-1
• NSC-100277
• DTXSID90295206
• benzene-1,4-diylbis{[2,4,6-tri(propan-2-yl)phenyl]methanone}
• NSC100277

• Inchi： 1S/C38H50O2/c1-21(2)29-17-31(23(5)6)35(32(18-29)24(7)8)37(39)27-13-15-28(16-14-27)38(40)36-33(25(9)10)19-30(22(3)4)20-34(36)26(11)12/h13-26H,1-12H3
• InChI Key： BWIUGONJXLMFIC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C(C1C(=CC(=CC=1C(C)C)C(C)C)C(C)C)=O)C1C(=CC(=CC=1C(C)C)C(C)C)C(C)C

Computed Properties

• Exact Mass: 538.3813
• Monoisotopic Mass: 538.381080833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14